Cas no 1095025-83-4 (N-cyclopropyl-N-propylsulfamoyl chloride)

• Product Name: N-cyclopropyl-N-propylsulfamoyl chloride
• CAS No: 1095025-83-4
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 5196065
• Update Time: 2025-05-24

N-cyclopropyl-N-propylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-propylsulfamoyl chloride
• Cyclopropyl(propyl)sulfamoyl chloride
• N-cyclopropyl-N-propylsulfamoylchloride
• Sulfamoyl chloride, N-cyclopropyl-N-propyl-

• Inchi： 1S/C6H12ClNO2S/c1-2-5-8(6-3-4-6)11(7,9)10/h6H,2-5H2,1H3
• InChI Key： RYCPVBGSUAGBHJ-UHFFFAOYSA-N
• SMILES： ClS(N(CCC)C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on N-cyclopropyl-N-propylsulfamoyl chloride

Introduction to N-cyclopropyl-N-propylsulfamoyl chloride (CAS No. 1095025-83-4)

N-cyclopropyl-N-propylsulfamoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1095025-83-4, features a unique structural configuration that makes it a promising candidate for various chemical modifications and biological applications. The presence of both cyclopropyl and propyl groups in its molecular framework contributes to its distinct reactivity and potential utility in the synthesis of more complex molecules.

The< strong>N-cyclopropyl-N-propylsulfamoyl chloride molecule is characterized by a sulfamoyl chloride functional group, which is highly reactive and serves as a key intermediate in the synthesis of sulfonamides. Sulfonamides are a class of heterocyclic compounds that have been widely studied for their antimicrobial, anti-inflammatory, and other therapeutic properties. The incorporation of the cyclopropyl group into the sulfamoyl chloride structure enhances the compound's stability and reactivity, making it an attractive building block for drug discovery efforts.

Recent advancements in synthetic chemistry have highlighted the importance of functionalized sulfamoyl chlorides in the development of novel pharmaceutical agents. Researchers have been exploring various derivatives of< strong>N-cyclopropyl-N-propylsulfamoyl chloride to identify new therapeutic targets and optimize drug efficacy. For instance, studies have demonstrated that modifications to the cyclopropyl ring can influence the metabolic pathways and binding affinity of sulfonamide-based drugs, leading to improved pharmacokinetic profiles.

In the realm of medicinal chemistry, the< strong>cyclopropyl group is particularly noteworthy due to its ability to engage in specific interactions with biological targets. This feature has been leveraged in the design of molecules that exhibit enhanced selectivity and reduced side effects. The propyl chain, on the other hand, provides a hydrophobic anchor that can be tailored to improve solubility and bioavailability. Together, these structural elements make< strong>N-cyclopropyl-N-propylsulfamoyl chloride a versatile intermediate for constructing novel therapeutic entities.

The synthesis of< strong>N-cyclopropyl-N-propylsulfamoyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The sulfamoyl chloride functionality is typically introduced through nucleophilic substitution reactions or condensation reactions with appropriate precursors. Advanced techniques such as flow chemistry and catalytic processes have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of< strong>N-cyclopropyl-N-propylsulfamoyl chloride is its potential application in the development of targeted therapies. By serving as a precursor for sulfonamide derivatives, this compound enables the creation of molecules that can selectively interact with disease-causing enzymes or receptors. For example, researchers have investigated its use in designing inhibitors for bacterial enzymes that are resistant to existing antibiotics. Such efforts are critical in addressing the growing challenge of antimicrobial resistance.

The role of computational chemistry in optimizing< strong>N-cyclopropyl-N-propylsulfamoyl chloride-based drug candidates cannot be overstated. Molecular modeling techniques allow scientists to predict how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. These virtual screening methods have been instrumental in identifying lead compounds that exhibit high affinity for therapeutic targets while minimizing off-target effects.

In conclusion, N-cyclopropyl-N-propylsulfamoyl chloride (CAS No. 1095025-83-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing innovative treatments across various therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.